Cas no 1788846-95-6 (N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-thiophen-2-ylacetamide)

• Product Name: N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-thiophen-2-ylacetamide
• CAS No: 1788846-95-6
• MF: C₁₆H₁₉NO₃S
• MW: 305.391963243485
• CID: 5368785
• Update Time: 2025-10-24

N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-thiophen-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-thiophen-2-ylacetamide

• Inchi： 1S/C16H19NO3S/c1-19-14-8-4-3-7-13(14)15(20-2)11-17-16(18)10-12-6-5-9-21-12/h3-9,15H,10-11H2,1-2H3,(H,17,18)
• InChI Key： PPTFOIVRLPZPFI-UHFFFAOYSA-N
• SMILES： C(NCC(OC)C1=CC=CC=C1OC)(=O)CC1SC=CC=1

Additional information on N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-thiophen-2-ylacetamide

Comprehensive Analysis of N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-thiophen-2-ylacetamide (CAS No. 1788846-95-6)

In the realm of organic chemistry and pharmaceutical research, N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-thiophen-2-ylacetamide (CAS No. 1788846-95-6) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its methoxy and thiophene moieties, represents a promising candidate for drug discovery and material science. Researchers are increasingly exploring its synthesis, properties, and biological activities, aligning with the growing demand for novel small-molecule therapeutics and functional materials.

The molecular structure of N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-thiophen-2-ylacetamide combines aromatic and heterocyclic elements, making it a subject of interest in medicinal chemistry. The presence of thiophene, a five-membered sulfur-containing ring, is particularly noteworthy due to its prevalence in bioactive compounds. Recent studies highlight the role of thiophene derivatives in modulating enzyme activity and receptor binding, which has spurred investigations into this compound's potential as a kinase inhibitor or GPCR modulator—topics frequently searched in academic and industrial databases.

From a synthetic perspective, CAS No. 1788846-95-6 exemplifies the convergence of green chemistry principles and catalysis. Modern protocols emphasize efficient coupling reactions, such as amide bond formation and etherification, to construct its scaffold. These methods resonate with the broader trend toward sustainable synthesis, a hot topic in pharmaceutical manufacturing. Analytical techniques like HPLC and NMR spectroscopy are critical for characterizing its purity and confirming its structure—a common query among chemists validating novel compounds.

The compound's physicochemical properties, including solubility and stability, are pivotal for its application in drug formulation. Its logP value and hydrogen-bonding capacity suggest moderate lipophilicity, a trait often optimized in lead compound development. These attributes align with industry discussions on bioavailability enhancement, a frequent search term among researchers tackling oral drug delivery challenges.

Beyond pharmaceuticals, N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-thiophen-2-ylacetamide may find utility in material science. Its conjugated system could contribute to organic electronics, such as OLEDs or sensors, areas experiencing exponential growth. This dual applicability underscores its versatility, a quality highly sought after in cross-disciplinary research.

In conclusion, CAS No. 1788846-95-6 embodies the intersection of innovation and practicality. Its study addresses pressing questions in drug design and functional materials, reflecting the priorities of contemporary scientific inquiry. As exploration continues, this compound may well emerge as a cornerstone in next-generation therapeutics and technologies.